N-Cyclopropyl-N-(3-fluorobenzyl)piperidine-3-carboxamide hydrochloride
Overview
Description
N-Cyclopropyl-N-(3-fluorobenzyl)piperidine-3-carboxamide hydrochloride, also known as CPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. CPPC is a piperidine derivative that has been shown to possess unique pharmacological properties, making it a promising candidate for use in the development of new drugs and therapies.
Scientific Research Applications
Synthesis and Medicinal Applications
Synthesis and Inotropic Evaluation : Derivatives of piperidine-carboxamides, including those structurally similar to N-Cyclopropyl-N-(3-fluorobenzyl)piperidine-3-carboxamide, have been synthesized and evaluated for inotropic activity (enhancing heart muscle contractility). For instance, a specific derivative increased stroke volume more effectively than the standard drug, milrinone (Ji-Yong Liu et al., 2009).
Antibacterial and Antifungal Activities : Some fluoro-substituted piperidine derivatives have shown potential in antimicrobial activities. These compounds were evaluated for their inhibitory effects on various bacterial and fungal strains (Arzu Binici et al., 2021).
Antibacterial Agent Synthesis : Derivatives with a structure similar to N-Cyclopropyl-N-(3-fluorobenzyl)piperidine-3-carboxamide have been synthesized and proposed as potential antibacterial agents (T. Miyamoto et al., 1987).
Drug Development and Pharmacology
Neuroleptic Agents : Piperidine derivatives have been synthesized for use as novel neuroleptic agents, potentially useful in the treatment of psychiatric disorders (I. Nakatsuka et al., 1979).
Anticonvulsant Activity : Structural analogs of piperidine-carboxamides have been evaluated for their anticonvulsant properties. This includes studying the effects of different substitutions on the piperidine ring (B. Ho et al., 2001).
Anti-HIV-1 Activity : Certain piperidine-carboxamide derivatives have been investigated for their efficacy as inhibitors of HIV-1, showcasing their potential in antiviral therapy (P. Pace et al., 2007).
Chemical Studies
- Electrochemical Studies : Research on compounds structurally related to N-Cyclopropyl-N-(3-fluorobenzyl)piperidine-3-carboxamide includes electrochemical studies to understand their chemical properties and potential applications in various fields (K. Srinivasu et al., 1999).
properties
IUPAC Name |
N-cyclopropyl-N-[(3-fluorophenyl)methyl]piperidine-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O.ClH/c17-14-5-1-3-12(9-14)11-19(15-6-7-15)16(20)13-4-2-8-18-10-13;/h1,3,5,9,13,15,18H,2,4,6-8,10-11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXRZXZOZCLCCHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)N(CC2=CC(=CC=C2)F)C3CC3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.81 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Cyclopropyl-N-(3-fluorobenzyl)piperidine-3-carboxamide hydrochloride | |
CAS RN |
1417793-24-8 |
Source
|
| Record name | 3-Piperidinecarboxamide, N-cyclopropyl-N-[(3-fluorophenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1417793-24-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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